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Introduction

Ginsenoside K, also known as Compound K (CK), is a key intestinal metabolite of
protopanaxadiol (PPD)-type ginsenosides found in Panax ginseng. Unlike its parent
compounds (e.g., ginsenosides Rb1, Rb2, and Rc), Ginsenoside K exhibits significantly higher
bioavailability and is considered to be one of the primary active forms of ginseng in the body. Its
diverse pharmacological activities, including anti-inflammatory, anti-cancer, and anti-diabetic
effects, have made it a subject of intense research. This technical guide provides an in-depth
overview of the pharmacokinetics and bioavailability of Ginsenoside K, summarizing key
guantitative data, detailing experimental methodologies, and illustrating relevant biological
pathways.

Metabolic Pathway of Ginsenoside K

Ginsenoside K is not naturally abundant in raw ginseng but is formed through the
deglycosylation of major PPD-type ginsenosides by intestinal microflora. The metabolic
cascade typically involves the sequential cleavage of glucose moieties from the parent
ginsenoside.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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